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Compound of Interest

Compound Name: Ivacaftor hydrate

Cat. No.: B1139302

Technical Support Center: Ivacaftor Hydrate
Stock Solutions

Welcome to the Technical Support Center for researchers, scientists, and drug development
professionals working with Ivacaftor hydrate. This resource provides troubleshooting guides
and frequently asked questions (FAQs) to help you minimize precipitation in your stock
solutions and ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Ivacaftor hydrate and why is its solubility a concern?

Ivacaftor is a potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR)
protein. It is a white to off-white crystalline powder that is practically insoluble in aqueous media
(<0.05 pg/mL), which can lead to challenges with its dissolution and stability in stock solutions.
The hydrate form indicates that water molecules are incorporated into the crystal structure.
Different polymorphic and solvate forms of lvacaftor exist, which can also influence its solubility
and precipitation behavior.

Q2: What are the recommended solvents for preparing Ivacaftor hydrate stock solutions?

Ivacaftor hydrate is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol,
and Dimethylformamide (DMF).[1] For laboratory research, DMSO is the most commonly used
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solvent due to its higher solubilizing capacity for Ivacaftor.

Q3: What is the maximum concentration of lvacaftor hydrate that can be dissolved in common
solvents?

The reported solubility of Ivacaftor can vary slightly between suppliers. It is crucial to consult
the Certificate of Analysis for your specific batch. However, typical solubility data is presented
below.

Data Presentation: Solubility of lvacaftor

Solvent Concentration (mg/mL) Concentration (mM)
DMSO ~25-39.25 ~63.7 - 100

Ethanol ~0.1-1.96 ~0.25-5

Water <0.001 Practically Insoluble

Note: The molecular weight of lvacaftor (anhydrous) is 392.5 g/mol . The molecular weight of
Ivacaftor hydrate will be slightly higher.

Q4: What are the recommended storage conditions for lvacaftor hydrate stock solutions?

Prepared stock solutions in DMSO should be stored at -20°C or -80°C for long-term stability. It
is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles, which can contribute to compound precipitation.[2]

Q5: How does Ivacaftor work?

Ivacaftor is a CFTR potentiator. In individuals with certain mutations in the CFTR gene, the
CFTR protein reaches the cell surface but has a defective "gate," limiting the flow of chloride
ions. lvacaftor binds directly to the CFTR protein and increases the probability that the channel
IS open, thereby restoring chloride transport across the cell membrane.[3][4] This mechanism is
independent of ATP-hydrolysis.

Mandatory Visualization: lvacaftor's Signaling Pathway
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Caption: Mechanism of action of lvacaftor as a CFTR potentiator.

Troubleshooting Guide: Ivacaftor Hydrate
Precipitation

This guide provides a systematic approach to resolving precipitation issues with your Ilvacaftor
hydrate stock solutions.

Mandatory Visualization: Experimental Workflow for Troubleshooting Precipitation
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Caption: A logical workflow for troubleshooting Ivacaftor hydrate precipitation.
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Step-by-Step Troubleshooting:
o Verify Concentration:

o Question: Is the intended concentration of your stock solution exceeding the known
solubility limit of Ivacaftor hydrate in the chosen solvent?

o Action: Refer to the solubility table above and the Certificate of Analysis for your specific
lot. If the concentration is too high, prepare a new, more dilute stock solution.

o Assess Solvent Quality:
o Question: Are you using a high-purity, anhydrous grade solvent?

o Action: DMSO is hygroscopic and can absorb water from the atmosphere. Water
contamination can significantly decrease the solubility of hydrophobic compounds like
Ivacaftor, leading to precipitation. Use fresh, unopened vials of anhydrous solvent
whenever possible.

e Review Storage and Handling:

o Question: Has the stock solution undergone multiple freeze-thaw cycles? Was it stored
properly?

o Action: Repeated temperature fluctuations can promote precipitation.[2] Always aliquot
stock solutions into single-use volumes. Ensure storage is at a consistent -20°C or -80°C
in tightly sealed vials.

o Attempt to Redissolve:
o Question: Can the precipitate be redissolved?

o Action: Gentle warming of the solution in a water bath (e.g., to 37°C) and vortexing may
help to redissolve the precipitate. Sonication can also be effective. However, be cautious
with heating, as it could potentially degrade the compound over extended periods. If the
precipitate does not redissolve, it is best to prepare a fresh stock solution.
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Experimental Protocols

Protocol for Preparing Ivacaftor Hydrate Stock Solution (10 mM in DMSO)
Materials:

 lvacaftor hydrate (crystalline solid)

e Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile, conical-bottom microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

e Vortex mixer

» Pipettes and sterile filter tips

Procedure:

o Pre-weighing Preparation: Allow the vial of lvacaftor hydrate to equilibrate to room
temperature before opening to minimize condensation of atmospheric moisture onto the
compound.

e Weighing: Accurately weigh the desired amount of lvacaftor hydrate in a sterile
microcentrifuge tube or vial. For example, to prepare 1 mL of a 10 mM solution, weigh out
approximately 3.93 mg of Ivacaftor (adjust based on the molecular weight of the hydrate
form if provided on the Certificate of Analysis).

» Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
Ivacaftor hydrate.

» Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.
Gentle warming (e.g., 37°C) can be applied if necessary to aid dissolution. Visually inspect
the solution against a light source to ensure no particulate matter is present.

» Storage: Aliquot the stock solution into single-use volumes in tightly sealed tubes. Store at
-20°C or -80°C, protected from light.
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Important Considerations:

e Hygroscopicity of DMSO: Always handle anhydrous DMSO in a low-humidity environment
and minimize its exposure to air.

» Light Sensitivity: While not extensively documented for stock solutions, it is good practice to
protect solutions from prolonged exposure to light by using amber vials or wrapping tubes in
foil.

» Polymorphism: Be aware that different batches of lvacaftor may have different crystalline
forms, which could slightly alter solubility characteristics. Always refer to the supplier's
documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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